Cas no 74470-32-9 (methyl 2-sulfanylidene-1,2-dihydropyridine-3-carboxylate)

• Product Name: methyl 2-sulfanylidene-1,2-dihydropyridine-3-carboxylate
• CAS No: 74470-32-9
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD01860203
• CID: 540980
• PubChem ID: 777944
• Update Time: 2025-04-19

methyl 2-sulfanylidene-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 1,2-dihydro-2-thioxo-, methyl ester
• Methyl 2-mercaptonicotinate
• methyl 2-sulfanylidene-1H-pyridine-3-carboxylate
• methyl 2-thioxo-1,2-dihydropyridine-3-carboxylate
• methyl 2-sulfanylidene-1,2-dihydropyridine-3-carboxylate
• HMS1681H16
• FT-0736634
• methyl2-thioxo-1,2-dihydropyridine-3-carboxylate
• BQQXUGGTSVMBLL-UHFFFAOYSA-N
• EN300-28620
• AJ-333/25022067
• 2-Mercapto-nicotinic acid methyl ester
• 2-mercaptonicotinic acid methylester
• DTXSID70354643
• 74470-32-9
• methyl 2-sulfanylnicotinate
• AKOS000564665
• SCHEMBL1340967
• STK552611
• G30654
• methyl 2-sulfanylpyridine-3-carboxylate
• DA-03137

• MDL： MFCD01860203
• Inchi： 1S/C7H7NO2S/c1-10-7(9)5-3-2-4-8-6(5)11/h2-4H,1H3,(H,8,11)
• InChI Key： BQQXUGGTSVMBLL-UHFFFAOYSA-N
• SMILES： S=C1C(C(=O)OC)=CC=CN1

Computed Properties

• Exact Mass: 169.01974964g/mol
• Monoisotopic Mass: 169.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids